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Compound of Interest

Compound Name: Ret-IN-18

Cat. No.: B12406785 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for Ret-
IN-18, a kinase inhibitor used in research and drug development. Adherence to these protocols

is critical for ensuring laboratory safety and environmental protection. The following information

is compiled to provide essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals.

Disclaimer: The following disposal procedures are based on general best practices for kinase

inhibitors and information from Safety Data Sheets (SDS) of similar RET inhibitors, such as

selpercatinib and pralsetinib. A specific SDS for Ret-IN-18 was not available at the time of this

writing. Always consult the official Safety Data Sheet for Ret-IN-18 provided by the

manufacturer before handling and disposal.

Quantitative Safety and Handling Data
The following table summarizes key safety and handling information for representative RET

kinase inhibitors, which should be considered as indicative for Ret-IN-18 until a specific SDS is

available.
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Parameter
Selpercatinib
(LOXO-292)

Pralsetinib (BLU-
667)

General Kinase
Inhibitor Class

Molecular Formula C29H31N7O3[1] C27H32FN9O2[2] Varies

Molecular Weight 525.60 g/mol [1] 533.60 g/mol [2] Varies

GHS Hazard

Statements

H315: Causes skin

irritation.[1] H319:

Causes serious eye

irritation.[1] H341:

Suspected of causing

genetic defects.[3]

H360: May damage

fertility or the unborn

child.[3][4] H371: May

cause damage to

organs.[3] H373: May

cause damage to

organs through

prolonged or repeated

exposure.[3][4] H400:

Very toxic to aquatic

life.[3] H410: Very

toxic to aquatic life

with long lasting

effects.[3][5]

H302: Harmful if

swallowed.[2] H315:

Causes skin irritation.

[2] H319: Causes

serious eye irritation.

[2] H335: May cause

respiratory irritation.[2]

Potent compounds,

often with target organ

toxicity.

Personal Protective

Equipment (PPE)

Protective gloves,

protective clothing,

eye protection, face

protection.[1] Use in a

laboratory fume hood

where possible.

Protective gloves,

protective clothing,

eye protection, face

protection.[2] Ensure

adequate ventilation.

[2]

Chemical-resistant

gloves, lab coat,

safety

glasses/goggles. Use

in a ventilated area or

fume hood.

First Aid Measures Skin: Wash with plenty

of soap and water.[1]

Eyes: Rinse

cautiously with water

for several minutes.

Skin: Wash with plenty

of soap and water.[2]

Eyes: Rinse

cautiously with water

for several minutes.

Immediate medical

attention is generally

required.
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Remove contact

lenses, if present and

easy to do. Continue

rinsing.[1] Ingestion:

Do NOT induce

vomiting; call a

physician.[2]

Inhalation: Relocate to

fresh air.[2]

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[2] Ingestion:

Do NOT induce

vomiting; call a

physician.[2]

Inhalation: Relocate to

fresh air.[2]

Disposal

Considerations

Dispose of

contents/container to

an approved waste

disposal plant.[5]

Avoid release to the

environment.[5]

Dispose of in a

suitable container.

Prevent leakage or

spills from entering

drains.

Treat as hazardous

chemical waste.

Dispose of through a

licensed waste

disposal company.

Experimental Protocols: Step-by-Step Disposal
Procedures for Ret-IN-18
The following protocol outlines the necessary steps for the safe disposal of Ret-IN-18 waste,

including pure compound, contaminated labware, and solutions.

1. Waste Identification and Segregation:

Identify all waste streams containing Ret-IN-18. This includes:

Unused or expired pure compound.

Aqueous and solvent solutions containing Ret-IN-18.

Contaminated consumables (e.g., pipette tips, tubes, gloves, bench paper).

Contaminated glassware.

Segregate Ret-IN-18 waste from other laboratory waste at the point of generation. Do not

mix with non-hazardous waste.[6]
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2. Waste Containment and Labeling:

Solid Waste:

Collect solid waste (pure compound, contaminated consumables) in a dedicated, leak-

proof, and puncture-resistant container.

The container must be clearly labeled as "Hazardous Waste - Ret-IN-18" and include the

appropriate GHS hazard pictograms.

Liquid Waste:

Collect liquid waste in a dedicated, sealed, and chemically compatible container. Plastic

containers are often preferred to glass to minimize the risk of breakage.[7]

The container must be clearly labeled as "Hazardous Waste - Ret-IN-18" with the

approximate concentration and solvent composition. Include appropriate GHS hazard

pictograms.

Sharps Waste:

Any sharps (needles, scalpels) contaminated with Ret-IN-18 must be disposed of in a

designated sharps container.

3. Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Do not accumulate large quantities of waste. Arrange for regular disposal.

4. Disposal Request and Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for hazardous waste.[7]

Complete all required waste disposal forms accurately and completely.
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Do not pour Ret-IN-18 waste down the drain or dispose of it in the regular trash.[7]

5. Decontamination of Labware:

Glassware:

Rinse glassware with a suitable solvent (e.g., ethanol or acetone) to remove residual Ret-
IN-18. Collect the rinsate as hazardous liquid waste.

Wash the rinsed glassware with an appropriate laboratory detergent and water.

Spills:

In case of a spill, wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbent material in a sealed container and dispose of it as hazardous solid

waste.

Decontaminate the spill area with a suitable solvent and then soap and water.

Mandatory Visualizations
RET Signaling Pathway
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Caption: The RET signaling pathway and the inhibitory action of Ret-IN-18.
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Ret-IN-18 Disposal Workflow
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Caption: Step-by-step workflow for the proper disposal of Ret-IN-18 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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